Cas no 923262-84-4 (Octanoic acid, 8-mercapto-, hexyl ester)

• Product Name: Octanoic acid, 8-mercapto-, hexyl ester
• CAS No: 923262-84-4
• MF: C₁₄H₂₈O₂S
• MW: 260.435923576355
• CID: 738052
• PubChem ID: 71445861
• Update Time: 2025-04-19

Octanoic acid, 8-mercapto-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-mercapto-, hexyl ester
• hexyl 8-sulfanyloctanoate
• DTXSID70854375
• 923262-84-4

• Inchi： 1S/C14H28O2S/c1-2-3-4-9-12-16-14(15)11-8-6-5-7-10-13-17/h17H,2-13H2,1H3
• InChI Key： DCOKHBLYWJEIAT-UHFFFAOYSA-N
• SMILES： SCCCCCCCC(=O)OCCCCCC

Computed Properties

• Exact Mass: 260.18100131g/mol
• Monoisotopic Mass: 260.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 27.3Ų